![molecular formula C13H18Cl2N2S B6178398 1-[4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)phenyl]methanamine dihydrochloride CAS No. 2567502-53-6](/img/no-structure.png)
1-[4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)phenyl]methanamine dihydrochloride
Description
Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones . Thiazoles have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers .
Synthesis Analysis
Thiazole derivatives can be synthesized through various methods. For instance, the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system is carried out in the presence of tetrabutylammonium fluoride under mild conditions .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazole compounds can undergo various chemical reactions. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
The mechanism of action of thiazole compounds can vary depending on their structure and the biological target. They have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)phenyl]methanamine dihydrochloride involves the reaction of 4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)benzaldehyde with methylamine followed by reduction of the resulting imine to form the target compound.", "Starting Materials": [ "4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)benzaldehyde", "Methylamine", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)benzaldehyde is reacted with excess methylamine in the presence of hydrochloric acid to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride to form the amine intermediate.", "Step 3: The amine intermediate is treated with hydrochloric acid to form 1-[4-(2-ethyl-4-methyl-1,3-thiazol-5-yl)phenyl]methanamine dihydrochloride as a white solid." ] } | |
CAS RN |
2567502-53-6 |
Molecular Formula |
C13H18Cl2N2S |
Molecular Weight |
305.3 |
Purity |
95 |
Origin of Product |
United States |
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